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Compound of Interest

Compound Name: PS372424 hydrochloride
CAS No.: 1596362-29-6
Cat. No.: B2538551
Get Quote
. J

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical overview of PS372424 hydrochloride, a specific agonist of the human C-X-C
chemokine receptor 3 (CXCR3).

PS372424 hydrochloride is a peptidomimetic small molecule that has demonstrated
significant anti-inflammatory activity by modulating T-cell migration.[1][2] This guide details its
chemical structure, physicochemical properties, mechanism of action, and key experimental
protocols for its use in research settings.

Chemical Structure and Properties

PS372424 hydrochloride is a derivative of a three-amino-acid fragment of CXCL10, designed
to specifically activate human CXCR3.[1][3] Its chemical identity and key properties are
summarized below.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value
(3S)-N-[(2S)-1-(cyclohexylmethylamino)-5-
(diaminomethylideneamino)-1-oxopentan-2-
IUPAC Name
yl]-2-(4-oxo-4-phenylbutanoyl)-3,4-dihydro-1H-
isoquinoline-3-carboxamide;hydrochloride[4]
CAS Number 1596362-29-6[1][5]

Molecular Formula

C33H4s5CINeO4[1][5]

Synonyms

PS372424 HCI[4]

Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 625.20 g/mol [11[5]16]
Appearance White to off-white solid [1]
Purity >97% by HPLC [7]
Solubility DMSO: 250 mg/mL (with 8]

ultrasonic)

In vivo formulations (e.g., 10%
DMSO, 40% PEG300, 5%
Tween-80, 45% saline): = 2.08
mg/mL

[1](6]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[3](°]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month

[1]6]1e]

Mechanism of Action and Biological Activity

PS372424 is a specific agonist for the human CXCR3 receptor, a G protein-coupled receptor

(GPCR) predominantly expressed on activated T lymphocytes.[10][11] Its activation plays a
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crucial role in T-cell trafficking to sites of inflammation.[12][13]

Upon binding to CXCR3, PS372424 initiates a cascade of intracellular signaling events. A key

outcome is the phosphorylation of extracellular signal-regulated kinases (ERK1/2), which is

essential for T-cell migration.[2][7] Interestingly, PS372424's agonistic activity leads to a potent

anti-inflammatory effect by inducing the internalization and desensitization of not only CXCR3

but also other chemokine receptors like CXCR4 and CCR5 on the same T-cell.[2] This cross-

desensitization effectively inhibits the migration of activated T-cells towards a mixture of

chemokines, such as those found in the synovial fluid of patients with rheumatoid arthritis.[2]

[10]
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PS372424 signaling cascade leading to T-cell migration inhibition.

Table 3: Biological Activity of PS372424 Hydrochloride

ERK Phosphorylation

T-Cell Migration Inhibition

Parameter Value Cell TypelAssay Source
ICs0 (CXCL10 HEK293/CXCR3 Gqi5

o 42 +21 nM [1][3][11]
Binding) cell membranes
ECso (T-Cell Activated human T-

S ~50 nM [7]
Migration) cells

ERK Phosphorylation

3-fold increase over

unstimulated cells

Activated human T-

cells

[2]

CXCR3 Internalization

87% within 30 minutes

Activated human T-

cells

[2]7]
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Experimental Protocols

The following are detailed methodologies for key experiments involving PS372424
hydrochloride, adapted from O'Boyle et al., 2012.[2]

T-Cell Activation and Chemotaxis Assay

This protocol assesses the effect of PS372424 on the migration of activated T-cells.
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Chemotaxis Assay Workflow

Isolate Human PBMCs

Activate T-cells
(e.g., with anti-CD3/CD28)

Pre-treat T-cells with
PS372424 (100 nM) or vehicle

Place cells in upper chamber
of Transwell plate

Add chemokine (e.g., CXCL11)
to lower chamber

y

Gncubate for 3 hours at 37°C)

Quantify migrated cells
in lower chamber (e.g., by flow cytometry)

Analyze Data

Click to download full resolution via product page

Workflow for assessing T-cell chemotaxis in response to PS372424.

Methodology:
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o T-Cell Isolation and Activation: Isolate peripheral blood mononuclear cells (PBMCs) from
whole blood by density gradient centrifugation. Activate T-cells by culturing with anti-CD3 and
anti-CD28 antibodies for a period of 5-7 days.

o Chemotaxis Assay: Use a transwell plate with a polycarbonate membrane (e.g., 5 um pores).
e Add the chemoattractant (e.g., 50 nM CXCL11) to the lower chamber.

e Pre-incubate the activated T-cells with PS372424 (typically 100 nM) or a vehicle control (e.g.,
0.0001% DMSO) for 30 minutes at 37°C.[2]

e Add the pre-treated T-cells to the upper chamber of the transwell.
 Incubate the plate for 3 hours at 37°C in a humidified incubator.

o Collect the cells that have migrated to the lower chamber and quantify them using a cell
counter or flow cytometry.

ERK Phosphorylation Assay

This protocol measures the activation of the ERK signaling pathway in response to PS372424.
Methodology:
o Cell Stimulation: Starve activated T-cells in serum-free media for 2 hours.

o Stimulate the cells with 100 nM PS372424 or 50 nM CXCL11 (as a positive control) for 10
minutes at 37°C.[2]

o Cell Lysis: Stop the stimulation by adding ice-cold PBS and pellet the cells by centrifugation.

e Lyse the cells using a suitable lysis buffer containing phosphatase inhibitors (e.g.,
PhosphoSafe Extraction Reagent).

» Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C.

o ELISA: Measure the levels of phosphorylated ERK1 (T202/Y204) and ERK2 (T185/Y187) in
the cell lysates using a phospho-ERK specific ELISA kit according to the manufacturer's
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instructions.

Receptor Internalization Assay

This protocol quantifies the internalization of the CXCR3 receptor from the cell surface
following treatment with PS372424.

Methodology:
o Cell Treatment: Treat activated T-cells with 100 nM PS372424 for 30 minutes at 37°C.[2]

» Staining: Place the cells on ice to stop internalization. Stain the cells with a fluorescently
labeled anti-CXCR3 antibody (e.g., APC-conjugated) for 30 minutes on ice in the dark.

e Flow Cytometry: Wash the cells with cold PBS containing a viability dye (to exclude dead
cells).

o Analyze the cells using a flow cytometer to measure the mean fluorescence intensity (MFI)
of CXCR3 on the cell surface.

o Compare the MFI of PS372424-treated cells to that of vehicle-treated control cells to
determine the percentage of receptor internalization.

Discovery and Development Context

PS372424 was identified through high-throughput screening of combinatorial small-molecule
libraries for modulators of the CXCR3 receptor.[10] This discovery highlighted a class of
agonists based on a tetrahydroisoquinoline template, which also contained a positively charged
amino acid component, mimicking aspects of the natural chemokine ligands.[10] Its specificity
for human CXCR3 and its unique mechanism of inducing heterologous receptor desensitization
make it a valuable tool for studying T-cell biology and a potential starting point for the
development of novel anti-inflammatory therapeutics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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